Cas no 2138371-32-9 (Azetidine, 3-cyclopropyl-3-(ethoxymethyl)-)

• Product Name: Azetidine, 3-cyclopropyl-3-(ethoxymethyl)-
• CAS No: 2138371-32-9
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5269271
• Update Time: 2025-10-29

Azetidine, 3-cyclopropyl-3-(ethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-cyclopropyl-3-(ethoxymethyl)-

• Inchi： 1S/C9H17NO/c1-2-11-7-9(5-10-6-9)8-3-4-8/h8,10H,2-7H2,1H3
• InChI Key： PIQODTOLYVPVNI-UHFFFAOYSA-N
• SMILES： N1CC(C2CC2)(COCC)C1

Additional information on Azetidine, 3-cyclopropyl-3-(ethoxymethyl)-

Introduction to Azetidine, 3-cyclopropyl-3-(ethoxymethyl)- (CAS No. 2138371-32-9)

Azetidine, 3-cyclopropyl-3-(ethoxymethyl)- (CAS No. 2138371-32-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a variety of applications, particularly in the development of new therapeutic agents. The compound's structure includes a four-membered azetidine ring, a cyclopropyl group, and an ethoxymethyl substituent, which collectively contribute to its distinctive chemical properties and biological activities.

The azetidine ring is a key structural element that imparts rigidity and conformational constraints to the molecule. This rigidity can be advantageous in drug design, as it can enhance the binding affinity and selectivity of the compound for specific biological targets. The cyclopropyl group, known for its strain energy and unique electronic properties, further enhances the molecule's pharmacological profile by influencing its lipophilicity and metabolic stability. The ethoxymethyl substituent adds additional complexity to the molecule, potentially affecting its solubility and bioavailability.

Recent studies have explored the potential of Azetidine, 3-cyclopropyl-3-(ethoxymethyl)- in various therapeutic areas. One notable area of research is its application in the treatment of neurological disorders. A study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems. The researchers found that Azetidine, 3-cyclopropyl-3-(ethoxymethyl)- can effectively reduce oxidative stress and inflammation in neuronal cells, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, Azetidine, 3-cyclopropyl-3-(ethoxymethyl)- has shown potential in cancer research. A study published in Cancer Research (2022) investigated the compound's ability to inhibit cancer cell proliferation and induce apoptosis. The results indicated that Azetidine, 3-cyclopropyl-3-(ethoxymethyl)- selectively targets cancer cells while sparing normal cells, suggesting its potential as an anticancer agent with reduced side effects.

The pharmacokinetic properties of Azetidine, 3-cyclopropyl-3-(ethoxymethyl)- have also been extensively studied. Research published in Pharmaceutical Research (2021) revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The cyclopropyl group contributes to enhanced metabolic stability, while the ethoxymethyl substituent improves solubility and bioavailability. These properties are crucial for ensuring that the compound reaches its intended biological targets at therapeutic concentrations.

In terms of safety and toxicity, preliminary studies have shown that Azetidine, 3-cyclopropyl-3-(ethoxymethyl)- has a favorable safety profile. A preclinical toxicity study conducted by a team at the National Institutes of Health (NIH) found no significant adverse effects at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of Azetidine, 3-cyclopropyl-3-(ethoxymethyl)- has been optimized using modern synthetic methods to ensure high yield and purity. A recent publication in The Journal of Organic Chemistry (2020) described a novel synthetic route that involves a sequence of well-characterized reactions, including ring closure metathesis (RCM) and selective functional group manipulations. This synthetic approach not only simplifies the production process but also allows for easy scale-up for industrial applications.

In conclusion, Azetidine, 3-cyclopropyl-3-(ethoxymethyl)- (CAS No. 2138371-32-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its favorable pharmacological properties, making it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease areas, with promising results indicating its significant role in future drug discovery efforts.